2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine hydrochloride

• IUPAC Name: 2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine;hydrochloride
• InChI: InChI=1S/C11H14BrN.ClH/c12-9-5-6-10-8(7-9)3-1-2-4-11(10)13;/h5-7,11H,1-4,13H2;1H
• InChI Key: SVFWFVXBVKNBKR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C=CC(=C2)Br)C(C1)N.Cl
• Molecular Formula: C11H15BrClN
• Molecular Weight: 276.60 g/mol
• CAS No.: 1798794-71-4

Description

2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine hydrochloride is a useful research compound. Its molecular formula is C11H15BrClN and its molecular weight is 276.6. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Synthesis of Bridged Benzodiazepines : Mellor and Pathirana (1984) demonstrated the synthesis of bridged benzodiazepines through the reaction of amines with dibromo and tribromo derivatives, including variants of benzo[7]annulenes. This research highlights the compound's role in creating structurally complex and potentially pharmacologically significant benzodiazepines (Mellor & Pathirana, 1984).

• Spectral Characterization and Crystal Structure : Edder et al. (2019) focused on the spectral characterization and crystal structure of a derivative of benzo[7]annulene. This study utilized techniques like NMR, FT-IR spectroscopy, and X-ray diffraction, emphasizing the compound's utility in detailed structural analysis (Edder et al., 2019).

• Synthesis and Utilization in Organic Chemistry : Learmonth, Proctor, and Scopes (1997) discussed the synthesis and utilization of 6-aminotetrahydrobenzo[7]annulenes, showcasing the versatility of these compounds in organic synthesis and potential applications in medicinal chemistry (Learmonth et al., 1997).

• GluN2B-Selective NMDA Receptor Antagonists : Benner et al. (2014) and Gawaskar et al. (2017) explored benzo[7]annulene derivatives as GluN2B-selective NMDA receptor antagonists. These studies highlight the compound's potential in developing treatments for neuronal disorders, indicating its significance in neuropharmacology (Benner et al., 2014), (Gawaskar et al., 2017).

• Synthesis of Derivatives as Donor-Acceptor Systems : Rong et al. (2012) reported the synthesis of benzo[7]annulene-1,3-dicarbonitrile derivatives, demonstrating their role as acceptor-donor-acceptor systems with significant chemical properties, useful in material science and organic electronics (Rong et al., 2012).